Cas no 2156021-38-2 (trans-2-(Morpholin-4-yl)aminocyclobutan-1-ol)

• Product Name: trans-2-(Morpholin-4-yl)aminocyclobutan-1-ol
• CAS No: 2156021-38-2
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5040786
• Update Time: 2025-10-31

trans-2-(Morpholin-4-yl)aminocyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-[(morpholin-4-yl)amino]cyclobutan-1-ol
• (1R,2R)-2-(morpholin-4-ylamino)cyclobutan-1-ol
• trans-2-(Morpholin-4-yl)aminocyclobutan-1-ol

• Inchi： 1S/C8H16N2O2/c11-8-2-1-7(8)9-10-3-5-12-6-4-10/h7-9,11H,1-6H2/t7-,8-/m1/s1
• InChI Key： GVQFMMGWIMTJFP-HTQZYQBOSA-N
• SMILES： O[C@@H]1CC[C@H]1NN1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• XLogP3: -0.4
• Topological Polar Surface Area: 44.7

Additional information on trans-2-(Morpholin-4-yl)aminocyclobutan-1-ol

Professional Introduction to trans-2-(Morpholin-4-yl)aminocyclobutan-1-ol (CAS No. 2156021-38-2)

trans-2-(Morpholin-4-yl)aminocyclobutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2156021-38-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative features a morpholine moiety linked to a cyclobutanol backbone, making it a structurally intriguing molecule with potential applications in drug discovery and development.

The compound's unique structural framework, combining a rigid cyclobutane ring with an amine and morpholine substituents, positions it as a versatile scaffold for further chemical modifications. Such structural features are often exploited in the design of biologically active molecules, where the cyclobutane ring can contribute to metabolic stability, while the morpholine group provides favorable pharmacokinetic properties.

In recent years, there has been growing interest in heterocyclic compounds for their role in modulating biological pathways. The presence of both nitrogen-containing heterocycles—amine and morpholine—enhances the compound's potential to interact with biological targets. This dual functionality makes trans-2-(Morpholin-4-yl)aminocyclobutan-1-ol a promising candidate for further investigation in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclobutane ring, being relatively small and planar, can serve as a rigid core that maintains the conformational integrity of attached functional groups. This characteristic is particularly valuable in medicinal chemistry, where maintaining specific spatial orientations can be crucial for receptor binding and efficacy.

The morpholine group, on the other hand, is well-known for its role in enhancing drug solubility and bioavailability. Morpholine derivatives are frequently incorporated into pharmaceuticals due to their ability to improve pharmacokinetic profiles. In trans-2-(Morpholin-4-yl)aminocyclobutan-1-ol, this group is strategically positioned to interact with biological targets while also contributing to overall molecular properties that favor absorption and distribution within the body.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how trans-2-(Morpholin-4-yl)aminocyclobutan-1-ol might interact with various enzymes and receptors. These simulations have revealed potential binding affinities for several therapeutic targets, including kinases and ion channels, which are implicated in a wide range of diseases.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Researchers have developed novel synthetic routes that minimize side reactions and maximize efficiency. These advances not only facilitate the production of trans-2-(Morpholin-4-yl)aminocyclobutan-1-ol but also provide valuable insights into general methodologies for constructing complex heterocyclic frameworks.

In addition to its synthetic significance, this compound has garnered attention for its potential applications in drug discovery pipelines. Its structural features make it an attractive candidate for further derivatization, allowing chemists to explore a wide spectrum of biological activities. For instance, modifications to the amine or morpholine groups could lead to compounds with enhanced potency or selectivity against specific disease targets.

The pharmaceutical industry has long been interested in developing treatments for neurological disorders, where precise modulation of biological pathways is essential. The unique properties of trans-2-(Morpholin-4-yl)aminocyclobutan-1-ol make it a compelling candidate for investigating potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects by interacting with key enzymes involved in neurotransmitter metabolism.

Ongoing research is also exploring the compound's potential in oncology. Cancer research has identified several enzymes and signaling pathways that are aberrantly activated in tumor cells. By targeting these pathways with small molecule inhibitors, researchers aim to develop more effective cancer therapies. The structural versatility of trans-2-(Morpholin-4-yliaminocyclobutan -1 -ol) suggests that it could be modified into potent inhibitors of such cancer-related targets.

The development of new methodologies for drug discovery has been greatly aided by high-throughput screening techniques, which allow researchers to rapidly test large libraries of compounds for biological activity. trans -2 -( Morpholin -4 -yl )aminocyclobutan -1 -ol has been incorporated into such libraries, where it has shown promise as an active ingredient against certain disease-related targets. These findings underscore the importance of diversifying chemical libraries to identify new leads for drug development.

In conclusion, trans -2 -( Morpholin -4 -yl )aminocycлобутанол (CAS No . 2156021 -38 - 2) strong > represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications . Its rigid cycлобутан framework combined with амин и морфолин substituents positions it as a versatile scaffold for further chemical modifications . Ongoing research continues to uncover new possibilities for this compound , highlighting its importance as a building block in drug discovery efforts aimed at treating various diseases . As our understanding of molecular interactions grows , compounds like these will undoubtedly play an increasingly critical role in developing next-generation therapeutics . p >